Cas no 57458-57-8 (Stigmast-4-ene-3,6-dione)

• Product Name: Stigmast-4-ene-3,6-dione
• CAS No: 57458-57-8
• MF: C₂₉H₄₆O₂
• MW: 426.67434
• CID: 837193
• PubChem ID: 12148981
• Update Time: 2024-02-29

Stigmast-4-ene-3,6-dione Chemical and Physical Properties

Names and Identifiers

• Stigmast-4-ene-3,6-dione
• Aids113421
• Aids-113421
• FUCOSTANOL
• Nsc49081
• SPINASTANOL
• Stigmast-4-en-3,6-dion
• STIGMASTANOL(SG)
• Stigmasten-(4)-dion-(3,6)
• 24-Ethylcholest-4-en-3,6-dione
• 17-(5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• AKOS032948109
• Stigmast-4-ee-3,6-dione
• 57458-57-8

• Inchi： InChI=1S/C29H46O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h16,18-20,22-25H,7-15,17H2,1-6H3
• InChI Key： UVFOCYGYACXLAY-UHFFFAOYSA-N
• SMILES： CCC(CCC(C)C1CCC2C1(CCC3C2CC(=O)C4=CC(=O)CCC34C)C)C(C)C

Computed Properties

• Exact Mass: 426.349780706g/mol
• Monoisotopic Mass: 426.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 7.41200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives